Cas no 582-17-2 (2,7-Dihydroxynaphthalene)

• Product Name: 2,7-Dihydroxynaphthalene
• CAS No: 582-17-2
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00004085
• CID: 38479
• PubChem ID: 11397
• Update Time: 2026-05-14

2,7-Dihydroxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dihydroxynaphthalene
• 2,7-Naphthalenediol
• 2,7-Dihydroxy Napthalene
• 2,5-DIMETHYLBENZOTRIFLUORIDE
• 2,7-Dihydroxy
• 2,7-dihydroxylnaphthalene
• 2,7-DON
• 2,7-Naphtalenediol
• 2,7-Naphthelendiol
• 2,7-NAPTHTALENEDIOL
• naphthalene-2,7-diol
• naphthalenediol-2,7
• CI 76645
• C.I. 76645
• Naphthalenediol-2,7 [French]
• 0TO8E448UD
• 2,7-DIHYDROXY NAPHTHALENE
• DFQICHCWIIJABH-UHFFFAOYSA-N
• 2,7-Dihydroxyl naphthalene
• 2,7-naphthalene diol
• Naphthalene-2-7-diol
• 2-Hydroxy-7-naphthol
• 2,7-dihdroxynaphthalene
• Naphthalenediol-(2,7)
• 2,7-dihydorxynaphthalene
• 2,7-dihydroxy-naphthalene
• 2,7-Dihydroxynaphthalene,98%

• MDL： MFCD00004085
• Inchi： 1S/C10H8O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,11-12H
• InChI Key： DFQICHCWIIJABH-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C2C([H])=C([H])C(=C([H])C=2C=1[H])O[H]
• BRN： 2042383

Computed Properties

• Exact Mass: 160.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White to gray needle or sheet crystals
• Density: 1.0924 (rough estimate)
• Melting Point: 185-190 °C (lit.)
• Boiling Point: 246.06°C (rough estimate)
• Refractive Index: 1.5418 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 40.46000
• LogP: 2.25100
• Solubility: It is soluble in ethanol, ether and hot water, slightly soluble in benzene and chloroform, and almost insoluble in light petroleum.

2,7-Dihydroxynaphthalene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：QJ4780000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether